Cas no 78444-18-5 (3-(2,3-dichlorophenyl)prop-2-enal)

• Product Name: 3-(2,3-dichlorophenyl)prop-2-enal
• CAS No: 78444-18-5
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• CID: 562720
• PubChem ID: 5706772
• Update Time: 2025-04-19

3-(2,3-dichlorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(2,3-dichlorophenyl)-, (2E)-
• (E)-3-(2,3-dichlorophenyl)prop-2-enal
• 2,3-DICHLOROCINNAMALDEHYDE
• 3-(2,3-dichlorophenyl)prop-2-enal
• 3-(2,3-Dichlorophenyl)acrylaldehyde
• EN300-1246561
• SCHEMBL10442856
• CS-0349903
• 78444-18-5
• DTXSID40420728

• Inchi： 1S/C9H6Cl2O/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1-6H/b4-2+
• InChI Key： DBEMJHDYRHMHEX-DUXPYHPUSA-N
• SMILES： ClC1C(=CC=CC=1/C=C/C=O)Cl

Computed Properties

• Exact Mass: 199.98000
• Monoisotopic Mass: 199.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.325
• Boiling Point: 329.5 ºC at 760 mmHg
• Flash Point: 138.8 ºC
• Refractive Index: 1.603
• PSA: 17.07000
• LogP: 3.20550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes